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Compound of Interest

Compound Name:
2-Methoxy-4,4-dimethylpentane-1-

thiol

CAS No.: 2567503-78-8

Cat. No.: B2576425

Get Quote

Executive Summary
2-Methoxy-4,4-dimethylpentane-1-thiol (CAS: 2567503-78-8) represents a specialized class

of functionalized volatile sulfur compounds (VSCs).[1] Structurally characterized by a gem-

dimethyl steric shield and a

-methoxy ether linkage, this molecule is engineered for high-impact sensory activity and
enhanced metabolic stability compared to its natural analogs (e.g., 3-mercaptohexanol).

This technical guide analyzes the compound's predicted biological interfaces, focusing on

Olfactory Receptor (OR) agonism as its primary bio-activity, while outlining its metabolic fate

and potential utility as a stable pharmacophore in drug discovery.

Chemical Architecture & SAR Analysis
The biological potency of 2-Methoxy-4,4-dimethylpentane-1-thiol is dictated by three

structural motifs:
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Primary Thiol (-SH): The critical "warhead" for receptor binding (via copper/zinc coordination

in the receptor pocket) and nucleophilic reactivity.

-Methoxy Group: Increases water solubility slightly compared to alkyl chains and provides a
hydrogen-bond acceptor site, crucial for "locking" the molecule into specific receptor
conformations.

Gem-Dimethyl Tail (4,4-dimethyl): A neopentyl-like lipophilic tail. This bulky group provides

steric protection, reducing the rate of metabolic oxidation at the terminal carbon and

preventing

-elimination reactions common in linear

-alkoxy thiols.

Table 1: Physicochemical Profile (Predicted)
Property Value / Description Impact on Bio-Activity

Molecular Formula
Low MW facilitates rapid

volatility and BBB crossing.

LogP (Octanol/Water) ~3.2 - 3.5
High lipophilicity; rapid

membrane permeation.

Odor Threshold < 1 ppb (Predicted)
Extremely potent sensory

trigger (Trigeminal/Olfactory).

Reactivity Nucleophilic (Soft base)
Prone to disulfide formation;

scavenges electrophiles.

Primary Biological Interface: Olfactory
Pharmacology
The most significant biological activity of this compound is its interaction with the mammalian

olfactory system. Based on Structural-Activity Relationships (SAR) of similar "tropical" thiols

(e.g., 4-methoxy-2-methyl-2-butanethiol), this molecule is a predicted high-affinity agonist for

specific Class I Olfactory Receptors.
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Mechanism of Action: Metal-Ion Coordination
Human olfactory receptors for thiols (specifically OR2M3 and OR2T11) often utilize a transition

metal ion (Cu²⁺ or Zn²⁺) within the binding pocket to anchor the thiol group.

Entry: The lipophilic gem-dimethyl tail facilitates entry into the hydrophobic pocket of the

Transmembrane Domain (TMD).

Anchoring: The thiol (-SH) deprotonates or coordinates directly with the metal ion bridge

(likely His-Metal-Cys motif) in the receptor.

Activation: The

-methoxy group forms a secondary hydrogen bond with a serine or threonine residue (e.g.,
Ser108), stabilizing the "active" conformation of the G-Protein Coupled Receptor (GPCR).

Signal Transduction:

activation

Adenylyl Cyclase III

cAMP

CNG channel opening

Depolarization.

Visualization: Receptor Ligand Interaction & Signaling
The following diagram illustrates the predicted signaling cascade and molecular docking logic.
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Caption: Predicted signal transduction pathway and pharmacophore mapping for thiol-

mediated olfactory receptor activation.

Metabolic Fate & Toxicology
Unlike linear thiols which are rapidly oxidized, the 4,4-dimethyl substitution provides resistance

to

-oxidation. However, the thiol moiety remains the primary site of metabolism.

Detoxification Pathways
S-Methylation (Dominant): The enzyme Thiol Methyltransferase (TMT) or Thiopurine S-

methyltransferase (TPMT) will transfer a methyl group from SAM (S-adenosylmethionine) to

the thiol, forming a thioether. This renders the molecule odorless and more lipophilic.

Glucuronidation: Subsequent oxidation of the S-methylated product or direct conjugation

(rare for sterically hindered thiols) facilitates renal excretion.

Disulfide Formation: In high oxidative stress environments, the thiol may dimerize to form the

disulfide. This is reversible via glutathione reductase.

Toxicity Potential
Acute Toxicity: Likely low, consistent with structurally related food-grade thiols (GRAS

status).

Sensitization: Thiols are known skin sensitizers. The high lipophilicity suggests potential for

dermal absorption; standard PPE (nitrile gloves) is mandatory.

ROS Scavenging: The thiol group can act as a radical scavenger, potentially offering

localized antioxidant protection, though this is not a therapeutic target due to the compound's

volatility.

Experimental Protocols
To validate the biological activity, the following protocols are recommended.
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Protocol A: Olfactory Threshold Determination (GC-O)
Objective: Determine the odor detection threshold and character.

Preparation: Synthesize 2-Methoxy-4,4-dimethylpentane-1-thiol (purity >98%). Prepare

serial dilutions in odorless propylene glycol or ethanol (Range: 100 ppm down to 0.001 ppb).

Instrumentation: Gas Chromatography-Olfactometry (GC-O) equipped with a sniffing port.

Column: DB-Wax or equivalent polar column to separate the thiol from impurities.

Panel: 6-8 trained judges.

Procedure:

Inject sample.[2]

Panelist records time of odor onset, duration, and descriptor (e.g., "Sulfurous," "Fruity,"

"Ribes").

Correlate retention time with FID/MS signal.

Calculation: Calculate the Charm values or Osme values to quantify potency.

Protocol B: Thiol Reactivity Assay (Ellman’s Reagent)
Objective: Quantify the nucleophilic availability of the -SH group compared to standard thiols

(e.g., Cysteine).

Reagent: 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB).

Buffer: 0.1 M Sodium Phosphate, pH 8.0, containing 1 mM EDTA.

Workflow:

Dissolve test compound in DMSO (stock 10 mM).

Add 10 µL stock to 990 µL Buffer containing 100 µM DTNB.
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Incubate at RT for 15 mins.

Measure Absorbance at 412 nm (Formation of TNB2-).

Validation: Compare reaction kinetics (

) against Cysteine. A slower rate indicates steric hindrance from the gem-dimethyl/methoxy
arrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1853074-03-9|2-Methoxy-3-methylbutane-1-thiol|BLD Pharm [bldpharm.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. 2-methoxy-4,4-dimethylpentane-1-thiol | 2567503-78-8 [sigmaaldrich.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.rsc.org%2Fen%2Fcontent%2Farticlelanding%2F2008%2Fcs%2Fb714455p
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F1420-3049%2F23%2F8%2F1959
https://www.google.com/url?sa=E&q=https%3A%2F%2Facademic.oup.com%2Fchemse%2Farticle%2F38%2F7%2F585%2F409689
https://www.benchchem.com/product/b2576425/docs?utm_src=pdf-body#technical-assessment-biological-potential-of-2-methoxy-4-4-dimethylpentane-1-thiol
https://www.bldpharm.com/products/1853074-03-9.html
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah961cea8e
https://www.aablocks.com/prods/name/2?page=2489
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.sigmaaldrich.com
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdmd.aspetjournals.org%2Fcontent%2F25%2F3%2F361
https://www.benchchem.com/product/b2576425?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1853074-03-9.html
https://pdf.benchchem.com/3050/biological_activity_of_6_methoxy_2_methylquinoline_4_thiol.pdf
https://www.sigmaaldrich.com/TW/zh/product/enamine/enah961cea8e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2576425?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. aablocks.com [aablocks.com]

To cite this document: BenchChem. [Technical Assessment: Biological Potential of 2-
Methoxy-4,4-dimethylpentane-1-thiol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2576425/docs#technical-assessment-biological-
potential-of-2-methoxy-4-4-dimethylpentane-1-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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